Cas no 177994-49-9 (3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE)
3-Chloro-5-fluoro-4-methoxybenzaldehyde is a versatile aromatic aldehyde used as a key intermediate in organic synthesis and pharmaceutical applications. Its structure, featuring chloro, fluoro, and methoxy substituents, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing and donating groups contribute to its utility in constructing complex heterocycles and bioactive molecules. This compound is particularly valued for its stability and purity, making it suitable for high-precision synthetic routes. Its well-defined chemical properties ensure consistent performance in research and industrial processes, including agrochemical and drug development. Proper handling and storage are recommended due to its sensitivity to light and moisture.
177994-49-9 structure
Product Name:3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE
CAS No:177994-49-9
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD04115863
CID:92190
PubChem ID:3860780
Update Time:2025-06-07
3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE
- JRD-1344
- SCHEMBL16411026
- MFCD04115863
- CS-0195379
- Benzaldehyde, 3-chloro-5-fluoro-4-methoxy-
- E89753
- 177994-49-9
- A881428
- 3-Chloro-5-fluoro-4-methoxybenzaldehyde, AldrichCPR
- DTXSID60397488
- AKOS015955986
- 3-chloro-5-fluoro-4-methoxy-benzaldehyde
- DB-240918
-
- MDL： MFCD04115863
- Inchi： 1S/C8H6ClFO2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
- InChI Key： HILNMKBXNYUXIJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C=C(C=1OC)F
Computed Properties
- Exact Mass: 188.00400
- Monoisotopic Mass: 188.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Melting Point: 43-45℃
- Water Partition Coefficient: Insoluble in water.
- PSA: 26.30000
- LogP: 2.30020
- Sensitiveness: Air Sensitive
3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143728-5g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde |
177994-49-9 | 95% | 5g |
530.64 USD | 2021-06-16 | |
| Alichem | A019143728-10g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde |
177994-49-9 | 95% | 10g |
828.12 USD | 2021-06-16 | |
| Alichem | A019143728-25g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde |
177994-49-9 | 95% | 25g |
1,380.20 USD | 2021-06-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26666-1g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde, 97% |
177994-49-9 | 97% | 1g |
￥3556.00 | 2023-03-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26666-5g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde, 97% |
177994-49-9 | 97% | 5g |
￥10828.00 | 2023-03-09 | |
| Apollo Scientific | PC302536-1g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde |
177994-49-9 | 97% | 1g |
£47.00 | 2023-09-01 | |
| Apollo Scientific | PC302536-5g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde |
177994-49-9 | 97% | 5g |
£105.00 | 2023-09-01 | |
| abcr | AB212241-5 g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde |
177994-49-9 | 5g |
€194.70 | 2023-06-23 | ||
| abcr | AB212241-10 g |
3-Chloro-5-fluoro-4-methoxybenzaldehyde |
177994-49-9 | 10g |
€298.00 | 2023-06-23 | ||
| TRC | C585810-10mg |
3-Chloro-5-fluoro-4-methoxybenzaldehyde |
177994-49-9 | 10mg |
$ 50.00 | 2022-06-06 |
3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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